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Compound of Interest

Compound Name: 1,4-Diiodobutane-13C4

Cat. No.: B15558432

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
1,4-Diiodobutane-13C4. Adherence to these procedures is critical for ensuring laboratory
safety and regulatory compliance.

Immediate Safety and Handling Precautions

1,4-Diiodobutane is classified as a skin and eye irritant and may cause respiratory irritation.[1]
Before handling, it is imperative to be familiar with the associated hazards.

Personal Protective Equipment (PPE): Always wear the following appropriate PPE when
handling 1,4-Diiodobutane-13C4:

Gloves: Chemically resistant gloves, such as nitrile rubber, are required. Always inspect
gloves before use and use proper removal techniques to avoid skin contact.[1][2]

o Eye Protection: Chemical safety goggles are mandatory.[3] For tasks with a higher risk of
splashing, a face shield should also be used.

o Lab Coat: A fully buttoned lab coat must be worn.[4]

» Ventilation: All handling of this compound should occur within a properly functioning chemical
fume hood to avoid inhalation of vapors.[1][4]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15558432?utm_src=pdf-interest
https://www.benchchem.com/product/b15558432?utm_src=pdf-body
https://sodiumiodide.net/msds/1,4-Diiodobutane%20MSDS.pdf
https://www.benchchem.com/product/b15558432?utm_src=pdf-body
https://sodiumiodide.net/msds/1,4-Diiodobutane%20MSDS.pdf
https://www.chemicalbook.com/msds/1-4-diiodobutane.pdf
https://www.fishersci.com/store/msds?partNumber=AAA16216&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Halogenated-Solvents_SOP_Template.docx
https://sodiumiodide.net/msds/1,4-Diiodobutane%20MSDS.pdf
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Halogenated-Solvents_SOP_Template.docx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558432?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

In Case of Exposure:

o Skin Contact: Immediately wash the affected area with soap and plenty of water and remove
contaminated clothing.[1][5]

o Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and seek medical
attention.[1]

 Inhalation: Move the individual to fresh air. If breathing is difficult, seek immediate medical
attention.[5]

e Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical
attention.[1][5]

Disposal Procedures for 1,4-Diiodobutane-13C4

As 1,4-Diiodobutane-13C4 is a stable isotope-labeled compound, its disposal is governed by
the chemical hazards of the parent compound, 1,4-diiodobutane, which is a halogenated
organic compound.[6] No additional precautions for radioactivity are necessary for stable
isotopes like Carbon-13.[7]

Step 1: Waste Identification and Segregation

o Waste Characterization: 1,4-Diiodobutane-13C4 is classified as a halogenated organic
hazardous waste.[6]

e Segregation: It is crucial to segregate halogenated waste from non-halogenated waste
streams to ensure proper disposal.[6][8] Do not mix this waste with acids, bases, or
oxidizers.[8]

Step 2: Waste Collection and Labeling

o Container: Collect waste 1,4-Diiodobutane-13C4 in a designated, compatible, and properly
sealed hazardous waste container.[4][8] Polyethylene or glass containers are generally
suitable.[4][8] The use of metal containers is not recommended as halogenated solvents can
produce acids that corrode metal.[4]
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o Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name
"1,4-Diiodobutane-13C4," and the approximate quantity.

Step 3: Storage of Waste

o Location: Store the sealed waste container in a designated, well-ventilated, and cool area,
away from direct sunlight and sources of ignition.[4]

e Secondary Containment: It is best practice to store the primary waste container within a
secondary containment vessel to prevent spills.[4]

Step 4: Disposal Request and Pickup

o Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department
to schedule a pickup for your hazardous waste.[8]

o Documentation: Complete any required waste disposal forms as per your institution's
protocol.

Spill Cleanup: In the event of a small spill, absorb the material with an inert, non-combustible
absorbent (such as vermiculite or sand).[1][4] Carefully collect the absorbed material into a
labeled hazardous waste container.[1][8] Clean the spill area with soap and water, and collect
the cleaning materials as hazardous waste.[8] For large spills, evacuate the area and contact
your EHS department immediately.

: L :

Property Value Source
Molecular Formula C4Hs8I2 [3]
Molecular Weight 309.91 g/mol [3]
Melting Point 6°C/42.8 °F [3]
Boiling Point 147 - 152 °C @ 26 mmHg [3]
Flash Point >110°C/>230°F [3]
Specific Gravity 2.350 g/cm3 [3]
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Disposal Workflow
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Caption: Logical workflow for the proper disposal of 1,4-Diiodobutane-13C4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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